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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
3-Cyclohexylpropan-1-ol, a saturated primary alcohol with a distinctive cyclohexyl moiety, has

been a subject of scientific interest since the early 20th century. Its discovery is intrinsically

linked to the pioneering work of French chemists Paul Sabatier and Jean-Baptiste Senderens

on catalytic hydrogenation. This guide provides a comprehensive overview of the discovery,

synthesis, and historical applications of 3-Cyclohexylpropan-1-ol, presenting key data in a

structured format and detailing experimental protocols.

Discovery and Historical Context
The discovery of 3-Cyclohexylpropan-1-ol is rooted in the development of catalytic

hydrogenation at the turn of the 20th century. While a definitive first synthesis is not explicitly

documented in a singular publication, its creation is a direct consequence of the methodologies

established by Paul Sabatier and Jean-Baptiste Senderens. Their groundbreaking work on the

use of finely divided metals, particularly nickel, to catalyze the addition of hydrogen to

unsaturated organic compounds, laid the foundation for the synthesis of a wide array of

saturated cyclic and acyclic molecules. For this work, Sabatier was awarded the Nobel Prize in

Chemistry in 1912.

The logical precursor to 3-Cyclohexylpropan-1-ol is 3-phenylpropan-1-ol or cinnamaldehyde.

The complete hydrogenation of the aromatic ring and the carbon-carbon double bond (in the
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case of cinnamaldehyde) and/or the carbonyl group would yield the target molecule. The work

of Sabatier and Senderens, extensively published in the Comptes rendus de l'Académie des

sciences in the early 1900s, described the hydrogenation of various aromatic compounds,

providing the essential chemical framework for the synthesis of 3-Cyclohexylpropan-1-ol.

Another notable chemist of that era, Georges Darzens, also made significant contributions to

the synthesis of alcohols, though his work is more famously associated with the Darzens

reaction for the synthesis of glycidic esters. His research in 1911 on the synthesis of cyclic

alcohols further illustrates the intense focus on this class of compounds during that period.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Cyclohexylpropan-1-ol is
presented in Table 1. This data has been compiled from various chemical suppliers and

databases.

Property Value

Molecular Formula C₉H₁₈O

Molecular Weight 142.24 g/mol

CAS Number 1124-63-6

Boiling Point 218 °C

Melting Point -25 °C (estimated)

Density 0.937 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.466

Flash Point 102 °C

Solubility Insoluble in water, soluble in organic solvents.

Synthesis and Experimental Protocols
The primary method for the synthesis of 3-Cyclohexylpropan-1-ol is the catalytic

hydrogenation of an appropriate unsaturated precursor. The most common starting materials

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b073554?utm_src=pdf-body
https://www.benchchem.com/product/b073554?utm_src=pdf-body
https://www.benchchem.com/product/b073554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are 3-phenylpropan-1-ol or cinnamaldehyde.

Catalytic Hydrogenation of 3-Phenylpropan-1-ol
This is a direct hydrogenation of the aromatic ring to a cyclohexane ring.

Reaction: C₆H₅(CH₂)₃OH + 3H₂ → C₆H₁₁(CH₂)₃OH

Catalyst: Typically Raney Nickel, Platinum, or Rhodium on a carbon support.

General Experimental Protocol:

Catalyst Preparation: A slurry of Raney Nickel (or other suitable catalyst) is washed with

ethanol to remove any residual water.

Reaction Setup: A high-pressure autoclave is charged with 3-phenylpropan-1-ol and the

prepared catalyst in a suitable solvent such as ethanol.

Hydrogenation: The autoclave is sealed, purged with nitrogen, and then pressurized with

hydrogen to a desired pressure (e.g., 50-100 atm). The reaction mixture is heated to a

specific temperature (e.g., 100-150 °C) and stirred vigorously.

Monitoring: The reaction progress is monitored by the uptake of hydrogen.

Work-up: After the reaction is complete, the autoclave is cooled, and the excess hydrogen is

carefully vented. The reaction mixture is filtered to remove the catalyst. The solvent is

removed from the filtrate by rotary evaporation.

Purification: The crude 3-Cyclohexylpropan-1-ol is then purified by vacuum distillation to

yield the final product.

Catalytic Hydrogenation of Cinnamaldehyde
This is a multi-step hydrogenation where both the carbon-carbon double bond and the aromatic

ring are saturated, and the aldehyde group is reduced to a primary alcohol.

Reaction: C₆H₅CH=CHCHO + 5H₂ → C₆H₁₁(CH₂)₃OH
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Catalyst: A combination of catalysts may be used, or a single catalyst under forcing conditions

(e.g., high pressure and temperature) can achieve complete reduction. A common approach is

a two-step process.

General Experimental Protocol (Two-Step):

Step 1: Reduction of the Aldehyde and Double Bond: Cinnamaldehyde is first hydrogenated

over a catalyst like Palladium on carbon (Pd/C) at moderate pressure and temperature to

yield 3-phenylpropan-1-ol.

Step 2: Hydrogenation of the Aromatic Ring: The resulting 3-phenylpropan-1-ol is then

subjected to hydrogenation as described in section 3.1.

Historical and Modern Applications
While specific, documented early applications of 3-Cyclohexylpropan-1-ol are scarce, the

development of hydroaromatic compounds in the early 20th century was closely tied to the

burgeoning synthetic fragrance and flavor industry. The saturation of aromatic rings often leads

to a change in odor profile, frequently imparting woody, floral, or fruity notes. It is highly

probable that 3-Cyclohexylpropan-1-ol and its derivatives were investigated for their olfactory

properties during this period.

In modern times, 3-Cyclohexylpropan-1-ol serves as a versatile building block in organic

synthesis. Its primary applications are in the fragrance and specialty chemicals industries. It is

used as a precursor for the synthesis of various esters and other derivatives that possess

desirable fragrance characteristics.

Visualizations
Synthesis Pathway of 3-Cyclohexylpropan-1-ol
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Caption: Synthesis routes to 3-Cyclohexylpropan-1-ol.
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Caption: Historical context of the discovery of 3-Cyclohexylpropan-1-ol.
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[https://www.benchchem.com/product/b073554#discovery-and-history-of-3-
cyclohexylpropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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